Cas no 2137764-90-8 (3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine)

• Product Name: 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine
• CAS No: 2137764-90-8
• MF: C₁₂H₈Cl₃N
• MW: 272.557620048523
• CID: 6296000
• PubChem ID: 165793333
• Update Time: 2025-09-28

3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2137764-90-8
• EN300-715926
• 3-(chloromethyl)-5-(2,6-dichlorophenyl)pyridine
• 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3N/c13-5-8-4-9(7-16-6-8)12-10(14)2-1-3-11(12)15/h1-4,6-7H,5H2
• InChI Key： LPKAFWRIJKOURE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC=C(CCl)C=1)Cl

Computed Properties

• Exact Mass: 270.972232g/mol
• Monoisotopic Mass: 270.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine

Research Brief on 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine (CAS: 2137764-90-8): Recent Advances and Applications

3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine (CAS: 2137764-90-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

Recent literature has emphasized the role of 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of pyridine-based inhibitors targeting inflammatory pathways. The compound's chloromethyl and dichlorophenyl moieties facilitate further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties. Computational modeling and in vitro assays have shown promising results, particularly in the context of autoimmune diseases.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine has been investigated for its potential in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for the development of novel pesticides with improved efficacy against resistant insect populations. The compound's structural features contribute to its stability and bioavailability, making it a valuable candidate for further optimization.

From a synthetic perspective, advancements in green chemistry have led to more efficient and sustainable methods for producing 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine. A 2024 study in Organic Process Research & Development reported a catalytic process that reduces the use of hazardous reagents and minimizes waste generation. This development aligns with the growing demand for environmentally friendly synthetic routes in the chemical industry.

Despite these advancements, challenges remain in the large-scale production and purification of 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine. Researchers are actively exploring novel purification techniques and scalable synthetic protocols to address these issues. Future directions may include the integration of continuous flow chemistry and automation to enhance efficiency and reproducibility.

In conclusion, 3-(Chloromethyl)-5-(2,6-dichlorophenyl)pyridine (CAS: 2137764-90-8) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatility as a synthetic intermediate and its potential in drug discovery underscore the need for ongoing investigation. Collaborative efforts between academia and industry will be crucial in unlocking its full potential and addressing existing challenges.